Cas no 873537-67-8 (Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester)

Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-, 1,1-dimethylethyl ester is a synthetic intermediate primarily utilized in pharmaceutical and organic synthesis. Its key structural features include a trans-cyclohexyl backbone with a chloroacetyl-substituted amino group and a tert-butoxycarbonyl (Boc) protecting group, enhancing stability and selectivity in peptide coupling reactions. The chloroacetyl moiety enables further functionalization, while the Boc group facilitates deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of modified peptides and bioactive molecules, offering controlled reactivity and compatibility with standard solid-phase and solution-phase methodologies. Its well-defined stereochemistry ensures reproducibility in complex synthetic pathways.
Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester structure
873537-67-8 structure
Product Name:Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester
CAS No:873537-67-8
MF:C13H23ClN2O3
MW:290.786322832108
CID:1878975
PubChem ID:44191301
Update Time:2025-08-05

Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester
    • [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
    • trans-[4-(2-chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
    • tert-Butyl ((1r,4r)-4-(2-chloroacetamido)cyclohexyl)carbamate
    • (1R,4R)- [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
    • JVQWVCLDFYLNBX-MGCOHNPYSA-N
    • tert-Butyl((1r,4r)-4-(2-chloroacetamido)cyclohexyl)carbamate
    • DB-101634
    • DB-249397
    • tert-Butyl (4-(2-chloroacetamido)cyclohexyl)carbamate
    • tert-Butyl trans-4-[(chloroacetyl)amino]cyclohexylcarbamate
    • 1353977-11-3
    • A1-51516
    • SCHEMBL473460
    • 873537-67-8
    • tert-butyl N-[4-[(2-chloroacetyl)amino]cyclohexyl]carbamate
    • (1R,4R)-[4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
    • SCHEMBL473462
    • [4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
    • MDL: MFCD21093041
    • Inchi: 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-10-6-4-9(5-7-10)15-11(17)8-14/h9-10H,4-8H2,1-3H3,(H,15,17)(H,16,18)
    • InChI Key: JVQWVCLDFYLNBX-UHFFFAOYSA-N
    • SMILES: ClCC(NC1CCC(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 290.1397203Da
  • Monoisotopic Mass: 290.1397203Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.4Ų

Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
081384-500mg
1R,4R)-[4-(2-Chloro-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
873537-67-8
500mg
£526.00 2022-03-01

Carbamic acid, [trans-4-[(chloroacetyl)amino]cyclohexyl]-,1,1-dimethylethyl ester Related Literature

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